Cas no 1361607-65-9 (3,5-Bis(3,4-dichlorophenyl)-2-chloropyridine)

• Product Name: 3,5-Bis(3,4-dichlorophenyl)-2-chloropyridine
• CAS No: 1361607-65-9
• MF: C₁₇H₈Cl₅N
• MW: 403.517119407654
• CID: 4926207
• Update Time: 2025-05-20

3,5-Bis(3,4-dichlorophenyl)-2-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(3,4-dichlorophenyl)-2-chloropyridine

• Inchi： 1S/C17H8Cl5N/c18-13-3-1-9(6-15(13)20)11-5-12(17(22)23-8-11)10-2-4-14(19)16(21)7-10/h1-8H
• InChI Key： SXSCOTGWYZHREU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CN=1)C1C=CC(=C(C=1)Cl)Cl)C1C=CC(=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 395
• XLogP3: 7.6
• Topological Polar Surface Area: 12.9

Additional information on 3,5-Bis(3,4-dichlorophenyl)-2-chloropyridine

3,5-Bis(3,4-Dichlorophenyl)-2-Chloropyridine: A Comprehensive Overview

The compound 3,5-Bis(3,4-dichlorophenyl)-2-chloropyridine (CAS No. 1361607-65-9) is a highly specialized organic chemical with a unique structure and a wide range of applications in various scientific and industrial fields. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of multiple chlorine substituents on the phenyl rings and the pyridine ring itself imparts distinctive electronic and chemical properties to this molecule.

Chemical Structure and Properties: The molecular structure of 3,5-Bis(3,4-dichlorophenyl)-2-chloropyridine consists of a pyridine ring substituted with two dichlorophenyl groups at positions 3 and 5, and a chlorine atom at position 2. This substitution pattern significantly influences the compound's reactivity, stability, and solubility. The chlorine atoms act as electron-withdrawing groups, which can enhance the electrophilicity of the pyridine ring and facilitate various chemical transformations. Recent studies have shown that this compound exhibits high thermal stability and resistance to oxidative degradation under certain conditions.

Synthesis and Manufacturing: The synthesis of 3,5-Bis(3,4-dichlorophenyl)-2-chloropyridine typically involves multi-step organic reactions. One common approach is the nucleophilic aromatic substitution (SNAr) mechanism, where chloroarenes are introduced onto the pyridine ring under specific conditions. Researchers have recently explored alternative methods to optimize the synthesis process, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have led to higher yields and improved purity levels.

Applications in Industry: 3,5-Bis(3,4-dichlorophenyl)-2-chloropyridine finds extensive use in the pharmaceutical industry as an intermediate in drug synthesis. Its unique electronic properties make it an ideal candidate for designing bioactive molecules targeting various diseases. For instance, recent studies have demonstrated its potential as an inhibitor for certain enzyme pathways involved in cancer progression.

In addition to pharmaceutical applications, this compound is also employed in agrochemicals as a precursor for insecticides and fungicides. Its ability to interact with biological systems at molecular levels makes it a valuable asset in crop protection technologies. Furthermore, 3,5-Bis(3,4-dichlorophenyl)-2-chloropyridine is utilized in advanced materials science for synthesizing high-performance polymers and organic semiconductors.

Environmental Impact and Safety: Despite its versatility in industrial applications, understanding the environmental impact of 3,5-Bis(3,4-dichlorophenyl)-2-chloropyridine is crucial. Recent research has focused on assessing its biodegradability and potential toxicity to aquatic life. Studies indicate that under aerobic conditions, this compound undergoes slow degradation due to its stable aromatic structure. However, further investigations are required to fully comprehend its long-term ecological effects.

From a safety perspective, handling this compound requires adherence to standard laboratory protocols due to its potential hazards when exposed to heat or strong oxidizing agents. Proper storage and disposal methods are essential to minimize risks associated with its use.

Future Research Directions: The ongoing exploration of 3,5-Bis(3,dichlorophenyl)-2-chloropyridine's properties continues to uncover new opportunities for its application across diverse fields. Future research is expected to focus on enhancing its bioavailability for pharmaceutical uses while minimizing environmental concerns. Additionally, advancements in green chemistry techniques may pave the way for more sustainable synthesis methods.

In conclusion, 3,Bis(phenyl)-pyridine (CAS No: 1) remains a pivotal molecule in modern chemistry with immense potential for innovation across multiple disciplines.